Cas no 1217851-84-7 (Voriconazole-d3 N-Oxide (~90%))
Voriconazole-d3 N-Oxide (~90%) Chemical and Physical Properties
Names and Identifiers
-
- Voriconazole-d3 N-Oxide
- (2R,3S)-4,4,4-trideuterio-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
- Voriconazole-d3 N-Oxide (~90%)
- 1217851-84-7
- 618109-05-0 (unlabeled)
- Voriconazole-d3 N Oxide
- (aR,ssS)-a-(2,4-Difluorophenyl)-5-fluoro-ss-methyl-d3-a-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol; UK 121265-d3
- (?R,?S)-?-(2,4-Difluorophenyl)-5-fluoro-?-methyl-d3-?-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol; UK 121265-d3
- (?R,?S)-?-(2,4-Difluorophenyl)-5-fluoro-?-methyl-d3-?-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol
-
- Inchi: 1S/C16H14F3N5O2/c1-10(15-14(19)5-24(26)9-21-15)16(25,6-23-8-20-7-22-23)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1/i1D3
- InChI Key: KPLFPLUCFPRUHU-QLWAGJNOSA-N
- SMILES: FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@H](C1C(=C[N+](=CN=1)[O-])F)C([2H])([2H])[2H])O)F
Computed Properties
- Exact Mass: 368.12878943 g/mol
- Monoisotopic Mass: 368.12878943 g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 368.33
- XLogP3: 0.5
- Topological Polar Surface Area: 89.3
Experimental Properties
- Melting Point: 67 - 69°C
- Solubility: Chloroform (Slightly), Methanol (Slightly)
Voriconazole-d3 N-Oxide (~90%) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere
Voriconazole-d3 N-Oxide (~90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V760013-0.25mg |
Voriconazole-d3 N-Oxide (~90%) |
1217851-84-7 | 0.25mg |
$ 575.00 | 2023-02-03 | ||
| TRC | V760013-2.5mg |
Voriconazole-d3 N-Oxide (~90%) |
1217851-84-7 | 2.5mg |
$ 5838.00 | 2023-09-05 | ||
| TRC | V760013-.25mg |
Voriconazole-d3 N-Oxide (~90%) |
1217851-84-7 | 25mg |
$672.00 | 2023-05-17 | ||
| TRC | V760013-25mg |
Voriconazole-d3 N-Oxide (~90%) |
1217851-84-7 | 25mg |
$ 672.00 | 2023-09-05 |
Voriconazole-d3 N-Oxide (~90%) Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Voriconazole-d3 N-Oxide (~90%)
Introduction to Voriconazole-d3 N-Oxide (~90%) and Its Significance in Modern Medicinal Chemistry
The compound with the CAS number 1217851-84-7 is a specialized derivative known as Voriconazole-d3 N-Oxide (~90%). This product holds significant importance in the field of medicinal chemistry, particularly in the study and development of antifungal agents. Voriconazole, a well-known triazole antifungal medication, has been widely used to treat various invasive fungal infections. The introduction of deuterated isotopes, such as the one in this compound, enhances its utility in analytical and research applications.
Voriconazole-d3 N-Oxide is synthesized through a meticulous process that incorporates deuterium atoms into the molecular structure. This modification not only aids in distinguishing the compound from its non-deuterated counterpart but also improves its stability and longevity in storage. The ~90% purity specification indicates a high level of chemical integrity, making it an ideal candidate for sensitive laboratory experiments and clinical trials.
In recent years, there has been a growing interest in the development of labeled compounds for metabolic studies and pharmacokinetic analysis. The use of deuterated analogs like Voriconazole-d3 N-Oxide allows researchers to track the metabolic pathways of antifungal drugs more accurately. This is particularly crucial in understanding drug interactions and potential side effects. The latest research in this domain has highlighted the importance of such labeled compounds in refining therapeutic strategies for fungal infections.
The application of Voriconazole-d3 N-Oxide (~90%) extends beyond basic research. It plays a pivotal role in the pharmaceutical industry, where it is used as an internal standard in mass spectrometry analyses. This ensures precise quantification of Voriconazole in biological samples, facilitating the monitoring of drug levels during clinical trials. The high purity and stability of this compound make it a reliable tool for researchers seeking to validate new methodologies for drug analysis.
Advancements in nuclear magnetic resonance (NMR) spectroscopy have further enhanced the utility of deuterated compounds like Voriconazole-d3 N-Oxide. NMR techniques provide detailed structural information about molecules, which is invaluable for understanding their behavior in biological systems. The deuterium labeling helps minimize interference from natural abundance isotopes, allowing for clearer and more accurate spectral data. This has led to significant breakthroughs in elucidating the mechanisms of action of antifungal drugs.
The synthesis and characterization of Voriconazole-d3 N-Oxide also contribute to the broader field of isotopic labeling. Isotopically labeled compounds are essential tools in various scientific disciplines, including chemistry, biology, and medicine. They enable researchers to study dynamic processes at the molecular level, which would otherwise be challenging to observe. The ~90% purity specification ensures that researchers can rely on this compound for high-fidelity experiments, reducing variability and enhancing reproducibility.
In conclusion, Voriconazole-d3 N-Oxide (~90%) is a highly valuable compound with diverse applications in modern medicinal chemistry. Its synthesis and use contribute to advancements in antifungal drug development, metabolic studies, and analytical methodologies. As research continues to evolve, compounds like this will remain indispensable tools for scientists seeking to unravel the complexities of fungal infections and develop more effective treatments.
1217851-84-7 (Voriconazole-d3 N-Oxide (~90%)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)